Opioid receptor antagonist 1

• Molecular Formula: C24H29ClF3NO4
• Molecular Weight: 487.9 g/mol
• InChI: InChI=1S/C24H28F3NO4.ClH/c1-3-9-28-10-8-22-17-13-4-5-14(29)18(17)32-19(22)23(31)7-6-21(22,16(28)11-13)12-15(23)20(2,30)24(25,26)27;/h3-5,15-16,19,29-31H,1,6-12H2,2H3;1H/t15-,16-,19-,20-,21-,22+,23-;/m1./s1
• InChIKey: YRVCFZDNCPTPNV-LMFGPJJUSA-N

Opioid Receptor Antagonist 1: Orvinol-Based Research Tool with Extended Morphine Antagonism Duration

Opioid receptor antagonist 1 (Compound 10, CAS 1559075-15-8) is a C(21)-fluorinated, N-allyl substituted orvinol derivative [1]. Synthesized via a novel sequence from 18,19-dihydrothevinone, this compound represents the first disclosed C(21)-fluorinated orvinol-based opioid receptor antagonist [1]. Preliminary trials demonstrate that it exhibits no intrinsic analgesic activity, establishing a baseline profile suitable for mechanistic antagonism studies [1].

WorkflowSustained opioid antagonism studies

SelectionAntagonist-only profile (no intrinsic activity)

Use ContextOrvinol-based research tool compound

• [1] Ambartsumyan AA, Belozertseva IV, Dravolina OA, Zvartau EE, Sandulenko IV, Zelentsova MV, Peregudov AS, Moiseev SK. Orvinol-based opioid receptor antagonist fluorinated at C(20)-pharmacophore. Eur J Med Chem. 2025 Feb 15;284:117189. View Source

Why Opioid Receptor Antagonist 1 Cannot Be Readily Replaced by Naloxone or Other In-Class Compounds

While numerous opioid receptor antagonists (e.g., naloxone, naltrexone, naldemedine) exist, they differ fundamentally in receptor selectivity profiles, pharmacokinetic properties, and duration of action, which critically influence their suitability for specific experimental paradigms [1]. A key limitation of naloxone, a standard comparator, is its relatively short duration of effect, which may necessitate repeated dosing and can complicate the interpretation of long-term antagonism studies [2]. Opioid receptor antagonist 1 introduces a novel C(21)-fluorinated orvinol scaffold, a structural feature associated with a distinct pharmacological profile that cannot be extrapolated from conventional morphinan-based antagonists [1].

Shorter-acting antagonists (e.g., naloxone) may not sustain blockade in longitudinal models

Conventional morphinan antagonists may differ in receptor selectivity and off-target profile

Classic opioid antagonists lack the C(21)-fluorinated orvinol scaffold; pharmacological properties may diverge

• [1] Ambartsumyan AA, Belozertseva IV, Dravolina OA, Zvartau EE, Sandulenko IV, Zelentsova MV, Peregudov AS, Moiseev SK. Orvinol-based opioid receptor antagonist fluorinated at C(20)-pharmacophore. Eur J Med Chem. 2025 Feb 15;284:117189. View Source
• [2] Säisä E, et al. Clinical Pharmacokinetics and Pharmacodynamics of Naloxone. Clin Pharmacokinet. 2024;63(3):269-284. View Source

Opioid Receptor Antagonist 1: Quantitative Differentiation Evidence Against Standard Antagonists

Extended Duration of Morphine Antagonism vs. Naloxone in an Acute Pain Model

In a head-to-head comparison using the mouse tail-flick test, an acute thermal pain model, Opioid receptor antagonist 1 demonstrated a significantly longer duration of antagonistic action against morphine (5 mg/kg, s.c.) compared to the standard antagonist naloxone [1]. Both compounds produced comparable levels of antagonism at their respective effective doses at the 60-minute time point [1].

Morphine Antagonism Duration

Head-to-head

At least 120 min vs. naloxone 60 min

May support sustained receptor blockade studies with less frequent dosing

Reported in mouse tail-flick acute pain model

Evidence Dimension	Duration of morphine antagonism in vivo
Target Compound Data	At least 120 minutes
Comparator Or Baseline	Naloxone: 60 minutes
Quantified Difference	At least a 2-fold increase in the duration of action
Conditions	Mouse tail-flick test; compound administered at 5-10 mg/kg (s.c.) 30 minutes prior to morphine (5 mg/kg, s.c.)

Why This Matters

The extended duration of action is critical for experimental designs requiring sustained opioid receptor blockade, reducing the need for repeated dosing and minimizing stress artifacts in longitudinal animal studies.

• [1] Ambartsumyan AA, Belozertseva IV, Dravolina OA, Zvartau EE, Sandulenko IV, Zelentsova MV, Peregudov AS, Moiseev SK. Orvinol-based opioid receptor antagonist fluorinated at C(20)-pharmacophore. Eur J Med Chem. 2025 Feb 15;284:117189. View Source

Dose-Dependent Inhibition of Morphine Analgesia in a Mouse Model

Opioid receptor antagonist 1 exhibits a clear dose-response relationship in vivo. In the mouse tail-flick test, subcutaneous administration of the compound at doses ranging from 0.1 to 10 mg/kg led to a dose-dependent inhibition of the analgesic effect produced by morphine [1].

In Vivo Dose-Response Range

Assay context

0.1 to 10 mg/kg (s.c.)

Supports dose-response models for graded opioid receptor blockade

Mouse tail-flick; compared to naloxone 1 mg/kg, naltrexone 2 mg/kg

Evidence Dimension	Dose-response efficacy range in vivo
Target Compound Data	0.1 to 10 mg/kg (s.c.)
Comparator Or Baseline	Naloxone effective at 1 mg/kg (s.c.) in the same assay [1]; Naltrexone effective at 2 mg/kg (i.p.) in similar tail-flick models [2]
Quantified Difference	N/A (Qualitative: dose-dependent effect demonstrated)
Conditions	Mouse tail-flick test; compound administered subcutaneously

Why This Matters

The well-defined dose-response relationship provides a reliable experimental window for researchers to achieve graded levels of receptor blockade, a feature essential for pharmacology studies.

• [1] Ambartsumyan AA, Belozertseva IV, Dravolina OA, Zvartau EE, Sandulenko IV, Zelentsova MV, Peregudov AS, Moiseev SK. Orvinol-based opioid receptor antagonist fluorinated at C(20)-pharmacophore. Eur J Med Chem. 2025 Feb 15;284:117189. View Source
• [2] Bohn LM, et al. Enhanced morphine analgesia in mice lacking beta-arrestin 2. Science. 1999;286(5449):2495-8. View Source

Novel C(21)-Fluorinated Orvinol Scaffold Distinct from Classical Morphinans

Opioid receptor antagonist 1 is based on the C(21)-fluorinated orvinol scaffold, a structural class distinct from standard antagonists like naloxone, naltrexone, and naldemedine, which are 4,5-epoxymorphinans [1]. This scaffold represents the first disclosed C(21)-fluorinated orvinol with opioid antagonist activity [1].

Novel Orvinol Scaffold

Class-level

C(21)-fluorinated orvinol vs. 4,5-epoxymorphinans

Distinct chemotype may offer unique SAR and pharmacokinetic space

First disclosed fluorinated orvinol antagonist; class-level inference

Evidence Dimension	Chemical scaffold and structural novelty
Target Compound Data	C(21)-fluorinated, N-allyl substituted orvinol derivative
Comparator Or Baseline	4,5-epoxymorphinans (e.g., naloxone, naltrexone, naldemedine)
Quantified Difference	N/A (Qualitative: novel fluorinated scaffold)
Conditions	Synthesis and characterization

Why This Matters

The unique chemical structure offers a distinct intellectual property and pharmacological space. It may translate to a different off-target profile and pharmacokinetic properties compared to established morphinan-based antagonists, making it a valuable tool for exploring novel antagonist chemotypes.

• [1] Ambartsumyan AA, Belozertseva IV, Dravolina OA, Zvartau EE, Sandulenko IV, Zelentsova MV, Peregudov AS, Moiseev SK. Orvinol-based opioid receptor antagonist fluorinated at C(20)-pharmacophore. Eur J Med Chem. 2025 Feb 15;284:117189. View Source

Absence of Intrinsic Analgesic Activity Confirms Antagonist-Only Profile

Unlike some opioid receptor ligands that may exhibit mixed agonist/antagonist properties (e.g., buprenorphine, nalorphine), Opioid receptor antagonist 1 demonstrates no significant intrinsic analgesic activity [1]. In the mouse tail-flick test, administration of the compound alone (0.01–10.0 mg/kg, s.c.) did not alter response latencies over a 30–120 minute period [1].

Intrinsic Antinociceptive Activity

Reported

No significant change in tail-flick latency (0.01–10 mg/kg)

Supports antagonist-only mechanistic studies without agonist confounds

Compared to mixed-action ligands (e.g., buprenorphine)

Evidence Dimension	Intrinsic antinociceptive activity
Target Compound Data	No significant change in tail-flick latency (0.01–10.0 mg/kg, s.c.)
Comparator Or Baseline	Naloxone: no intrinsic analgesic activity; Buprenorphine: exhibits partial agonist activity at MOR (Ki = 0.52 nM) [2]
Quantified Difference	N/A (Qualitative: lacks agonist activity)
Conditions	Mouse tail-flick test; compound administered subcutaneously

Why This Matters

The lack of intrinsic agonist activity confirms a 'pure' antagonist profile, which is crucial for experiments where only the blockade of opioid receptors is desired, avoiding confounding agonist-mediated effects.

• [1] Ambartsumyan AA, Belozertseva IV, Dravolina OA, Zvartau EE, Sandulenko IV, Zelentsova MV, Peregudov AS, Moiseev SK. Orvinol-based opioid receptor antagonist fluorinated at C(20)-pharmacophore. Eur J Med Chem. 2025 Feb 15;284:117189. View Source
• [2] Huang P, et al. Comparison of pharmacological activities of buprenorphine and norbuprenorphine: norbuprenorphine is a potent opioid agonist. J Pharmacol Exp Ther. 2001;297(2):688-95. View Source

Opioid Receptor Antagonist 1: Recommended Scientific and Industrial Application Scenarios

Longitudinal Studies of Opioid Antagonism

The extended duration of action (at least 120 minutes) makes Opioid receptor antagonist 1 particularly well-suited for experiments requiring sustained opioid receptor blockade, such as long-term behavioral studies in freely moving animals or extended ex vivo tissue perfusion assays. Its use can reduce the frequency of redosing, minimizing handling stress and maintaining more stable pharmacological conditions compared to shorter-acting agents like naloxone [1].

Dose-Response and Receptor Occupancy Modeling

The clear in vivo dose-response relationship (0.1 to 10 mg/kg, s.c.) in antagonizing morphine analgesia provides a robust foundation for quantitative pharmacology studies [1]. Researchers can utilize this compound for detailed dose-response modeling to understand the relationship between antagonist dose, receptor occupancy, and functional outcome in pain or opioid tolerance models.

Medicinal Chemistry and Scaffold-Hopping Programs

As a first-in-class C(21)-fluorinated orvinol antagonist, this compound serves as a novel chemical probe for exploring structure-activity relationships (SAR) within the orvinol family [1]. Medicinal chemists can leverage its unique fluorinated scaffold as a starting point for designing new opioid receptor ligands with potentially improved selectivity, metabolic stability, or CNS penetration profiles, distinct from traditional morphinan cores.

Differentiation Studies Against Mixed-Action Ligands

The 'pure' antagonist profile of Opioid receptor antagonist 1, lacking any intrinsic analgesic activity, makes it a valuable tool for dissecting the contributions of agonist vs. antagonist components of mixed-action opioid ligands [1]. It can be used in control experiments to isolate the antagonistic effects of compounds with complex pharmacological signatures, such as buprenorphine or nalorphine.

Application

Selection Property

Validation Focus

Sustained blockade studies

Extended duration of antagonism

Consistent receptor occupancy in longitudinal models

Dose-response modeling

Graded inhibition dose range

Receptor occupancy-pharmacodynamic relationship

Scaffold-hopping and SAR studies

Novel fluorinated orvinol core

Off-target and pharmacokinetic profiling

Mixed-action ligand dissociation

Antagonist-only profile (no intrinsic activity)

Absence of agonist-mediated confounds in antagonist studies

• [1] Ambartsumyan AA, Belozertseva IV, Dravolina OA, Zvartau EE, Sandulenko IV, Zelentsova MV, Peregudov AS, Moiseev SK. Orvinol-based opioid receptor antagonist fluorinated at C(20)-pharmacophore. Eur J Med Chem. 2025 Feb 15;284:117189. View Source